Cas no 1706813-77-5 (3-Amino-4-(3-fluorophenyl)-1-methylazetidin-2-one)

• Product Name: 3-Amino-4-(3-fluorophenyl)-1-methylazetidin-2-one
• CAS No: 1706813-77-5
• MF: C₁₀H₁₁FN₂O
• MW: 194.205545663834
• CID: 4915764
• Update Time: 2025-11-06

3-Amino-4-(3-fluorophenyl)-1-methylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(3-fluorophenyl)-1-methylazetidin-2-one

• Inchi： 1S/C10H11FN2O/c1-13-9(8(12)10(13)14)6-3-2-4-7(11)5-6/h2-5,8-9H,12H2,1H3
• InChI Key： MOWKJDMCJAISNC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C(C(N1C)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 0.3
• Topological Polar Surface Area: 46.3

Additional information on 3-Amino-4-(3-fluorophenyl)-1-methylazetidin-2-one

Introduction to 3-Amino-4-(3-fluorophenyl)-1-methylazetidin-2-one (CAS No. 1706813-77-5) and Its Emerging Applications in Chemical Biology

3-Amino-4-(3-fluorophenyl)-1-methylazetidin-2-one (CAS No. 1706813-77-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the azetidinone class, which is characterized by a five-membered ring containing an oxygen atom and an amide functionality. The presence of a fluorine substituent at the para position of the phenyl ring and a methyl group at the 1-position of the azetidinone ring contributes to its distinct chemical and biological profile.

The fluorophenyl moiety in 3-Amino-4-(3-fluorophenyl)-1-methylazetidin-2-one is particularly noteworthy, as fluorine atoms are known to influence the electronic properties, metabolic stability, and binding affinity of molecules. In recent years, fluorinated aromatic compounds have been extensively studied for their role in drug design due to their ability to enhance bioavailability, reduce susceptibility to degradation, and improve receptor binding. The incorporation of a fluorine atom at the 3-position of the phenyl ring in this compound may confer additional advantages, such as increased lipophilicity or altered enzyme kinetics, making it a promising candidate for further investigation.

The methyl group at the 1-position of the azetidinone ring further modulates the compound's reactivity and interactions with biological targets. This structural feature can influence both the compound's solubility and its ability to cross biological membranes, which are critical factors in drug development. The combination of these substituents makes 3-Amino-4-(3-fluorophenyl)-1-methylazetidin-2-one a versatile scaffold for exploring novel pharmacological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and potential interactions of this compound with biological targets with greater accuracy. Studies have suggested that 3-Amino-4-(3-fluorophenyl)-1-methylazetidin-2-one may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, preliminary computational studies indicate that this compound could interact with enzymes involved in inflammatory pathways, potentially making it a valuable tool for developing anti-inflammatory agents.

In addition to its potential therapeutic applications, 3-Amino-4-(3-fluorophenyl)-1-methylazetidin-2-one has shown promise as a building block for more complex molecules. Its unique structural framework allows for modifications at multiple positions, enabling chemists to explore diverse chemical space. This flexibility is particularly advantageous in drug discovery pipelines, where generating libraries of structurally diverse compounds is essential for identifying lead candidates.

The synthesis of 3-Amino-4-(3-fluorophenyl)-1-methylazetidin-2-one presents both challenges and opportunities for synthetic chemists. The presence of sensitive functional groups, such as the amide bond and the fluorine substituent, requires careful optimization of reaction conditions to ensure high yield and purity. However, recent developments in transition metal-catalyzed reactions have provided new avenues for constructing complex heterocycles more efficiently. These advances may facilitate access to derivatives of 3-Amino-4-(3-fluorophenyl)-1-methylazetidin-2-one, expanding its utility in medicinal chemistry.

One particularly exciting area of research involves exploring the role of fluorinated aromatic compounds in modulating protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes, and their dysregulation is often associated with disease states. The ability of fluorine-containing molecules to fine-tune interactions between proteins has made them attractive candidates for developing small-molecule inhibitors targeting PPIs. Preliminary data suggest that derivatives of 3-Amino-4-(3-fluorophenyl)-1-methylazetidin-2-one could interfere with key PPIs involved in cancer progression or neurodegenerative disorders.

The impact of fluorine substitution on metabolic stability has also been a focus of recent research. Fluorinated compounds are often more resistant to enzymatic degradation compared to their non-fluorinated counterparts, which can lead to improved bioavailability and prolonged therapeutic effects. This property makes molecules like 3-Amino-4-(3-fluorophenyl)-1-methylazetidin-2-one particularly appealing for drug development, as they may require less frequent dosing while maintaining efficacy.

Another emerging application lies in the use of this compound as a probe for understanding enzyme mechanisms. By designing analogs with varying substituents at key positions, researchers can gain insights into how enzymes recognize and bind substrates. Such studies not only contribute to our fundamental understanding of biochemical processes but also aid in identifying novel targets for therapeutic intervention.

The growing interest in fluoroaromatic compounds has led to the development of new synthetic methodologies tailored specifically for introducing fluorine atoms into complex molecular frameworks. These methods have opened up new possibilities for modifying existing scaffolds like azetidinones, allowing chemists to generate libraries of compounds with tailored properties for biological evaluation.

In conclusion,3-Amino-4-(3-fluorophenyl)-1-methylazetidin-2-one (CAS No. 1706813-77-5) represents a promising compound with diverse applications in chemical biology and drug discovery. Its unique structural features—particularly the combination of an azetidinone core with a fluorophenyl substituent—make it an attractive scaffold for exploring novel pharmacological pathways. As research continues to uncover new synthetic strategies and biological functions associated with this class of compounds,its potential as a therapeutic agent or biochemical probe will undoubtedly expand further.